[2-(4-chlorophenyl)ethyl]{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C24H24ClN5O2
• Molecular Weight: 449.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]ethanamine
• InChI: InChI=1S/C24H24ClN5O2/c1-2-31-23-16-19(17-26-15-14-18-8-11-20(25)12-9-18)10-13-22(23)32-24-27-28-29-30(24)21-6-4-3-5-7-21/h3-13,16,26H,2,14-15,17H2,1H3
• InChI Key: XIRPPBIQLXKQBZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNCCC2=CC=C(C=C2)Cl)OC3=NN=NN3C4=CC=CC=C4

Description

[2-(4-chlorophenyl)ethyl]{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, CECB, and has been found to have a variety of interesting properties that make it useful for a range of research applications. In

Mechanism of Action

The mechanism of action of CECB is complex and not fully understood. However, it is believed that CECB acts by inhibiting the reuptake of dopamine in the brain. This leads to an increase in the levels of dopamine in the brain, which can have a range of effects on mood, cognition, and behavior.
Biochemical and Physiological Effects:
CECB has been found to have a range of biochemical and physiological effects. In animal studies, CECB has been found to increase locomotor activity and produce a range of behavioral changes. CECB has also been found to have anxiolytic and antidepressant effects. In addition, CECB has been found to have a range of effects on the cardiovascular system, including increasing heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

CECB has a number of advantages for use in lab experiments. It has a high affinity for the dopamine transporter, which makes it useful for studying the role of dopamine in the brain. CECB is also relatively easy to synthesize, which makes it accessible to a wide range of researchers. However, there are also some limitations to using CECB in lab experiments. For example, it is difficult to study the long-term effects of CECB, as it has a relatively short half-life in the body.

Future Directions

There are a number of future directions for research on CECB. One area of research is in the development of new drugs that target the dopamine transporter. Another area of research is in the study of the long-term effects of CECB on the brain and body. Finally, there is also potential for research on the use of CECB in the treatment of a range of neurological and psychiatric disorders.
Conclusion:
In conclusion, CECB is a chemical compound that has a range of interesting properties that make it useful for scientific research. It has been found to have a high affinity for the dopamine transporter, which makes it useful for studying the role of dopamine in the brain. CECB has also been found to have a range of biochemical and physiological effects, including anxiolytic and antidepressant effects. While there are some limitations to using CECB in lab experiments, there are also a number of promising future directions for research on this compound.

Synthesis Methods

The synthesis of CECB is a complex process that involves several steps. One of the key steps in the synthesis is the reaction between 2-(4-chlorophenyl)ethylamine and 3-ethoxy-4-(bromomethyl)benzyl alcohol. This reaction results in the formation of an intermediate compound that is then treated with sodium azide to produce the final product, CECB. The synthesis of CECB is a challenging process that requires a high degree of skill and expertise.

Scientific Research Applications

CECB has been studied for its potential use in a range of scientific research applications. One of the most promising areas of research is in the field of neuroscience. CECB has been found to have a high affinity for the dopamine transporter, which is a key target in the treatment of a range of neurological disorders. CECB has also been studied for its potential use in the treatment of depression and anxiety.